Cas no 13940-96-0 (4-Phenoxybenzene-1,2-diamine)

4-Phenoxybenzene-1,2-diamine Properties

Names and Identifiers

• 4-Phenoxybenzene-1,2-diamine
• 4-Phenoxy-1,2-phenylenediamine
• 3,4-DIAMINO DIPHENYL ETHER
• 3,4-Diaminodiphenyl ether
• AK103562
• 3,4-Diamino diphenylether
• 1,2-diamino-4-phenoxybenzene
• 1,2-diamino-4-phenyloxybenzene
• FJVIHKKXPLPDSV-UHFFFAOYSA-N
• 1,2-Benzenediamine, 4-phenoxy-
• BC600201
• AX8235101
• Z4145
• ST24023637
• 5-FLUORO-2-BENZOTHIAZ
• 3,4'-OXYDIANILINE
• DS-2511
• SB77482
• 4-phenoxybenzene-1,2-diamine
• C72571
• SCHEMBL721616
• 13940-96-0
• MFCD09038592
• DTXSID50443044
• CS-W005747
• AKOS005292225
• 4-Phenoxy-1,2-benzenediamine
• DB-412918
• 4-phenoxy-1,2-phenylenediamine
• 4-Phenoxybenzene-1,2-diaMine
• +Expand

• MDL： MFCD09038592
• InChIKey： FJVIHKKXPLPDSV-UHFFFAOYSA-N
• Inchi： 1S/C12H12N2O/c13-11-7-6-10(8-12(11)14)15-9-4-2-1-3-5-9/h1-8H,13-14H2
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(=C(C=1[H])N([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 200.094963011g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 200.094963011g/mol
• Heavy Atom Count: 15
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 61.3